Cas no 2381-23-9 (2-Anthracenesulfonylchloride, 9,10-dihydro-9,10-dioxo-)

2-Anthracenesulfonylchloride, 9,10-dihydro-9,10-dioxo-, is a specialized sulfonyl chloride derivative of anthraquinone, primarily used as a reactive intermediate in organic synthesis. Its key advantages include high reactivity due to the electron-withdrawing effects of the dioxoanthracene core, making it valuable for introducing sulfonyl groups into target molecules. The compound’s rigid aromatic structure enhances stability while facilitating selective functionalization. It is particularly useful in the synthesis of dyes, pharmaceuticals, and advanced materials, where precise sulfonylation is required. The product’s well-defined reactivity profile and compatibility with various reaction conditions make it a reliable choice for researchers in fine chemical and industrial applications.
2-Anthracenesulfonylchloride, 9,10-dihydro-9,10-dioxo- structure
2381-23-9 structure
Product Name:2-Anthracenesulfonylchloride, 9,10-dihydro-9,10-dioxo-
CAS No:2381-23-9
MF:C14H7ClO4S
MW:306.720981836319
CID:279614
PubChem ID:221014
Update Time:2025-06-07

2-Anthracenesulfonylchloride, 9,10-dihydro-9,10-dioxo- Chemical and Physical Properties

Names and Identifiers

    • 2-Anthracenesulfonylchloride, 9,10-dihydro-9,10-dioxo-
    • 9,10-DIOXO-9,10-DIHYDROANTHRACENE-2-SULFONYL CHLORIDE
    • 9,10-dioxoanthracene-2-sulfonyl chloride
    • 2-(chlorosulfonyl)-anthraquinone
    • 2-Anthraquinonesulfonyl chloride
    • 9,10-dioxo-9,10-dihydro-2-anthracenesulfonyl chloride
    • 9,10-dioxo-9,10-dihydroanthracen-2-sulfonyl chloride
    • 9,10-Dioxo-9,10-dihydro-anthracen-2-sulfonylchlorid
    • 9,10-dioxo-9,10-dihydro-anthracene-2-sulfonyl chloride
    • Anthrachinon-sulfonsaeure-(2)-chlorid
    • CS-0336284
    • UDFCHANCMRCOQT-UHFFFAOYSA-N
    • 9, 10-dioxoanthracene-2-sulfonyl chloride
    • anthraquinone-2-sulfonyl chloride
    • SCHEMBL919135
    • LS-14261
    • NSC-4634
    • NSC4634
    • DTXSID40277890
    • 2381-23-9
    • NSC 4634
    • 9,10-dioxo-9,10-dihydroanthracene-2-sulfonylchloride
    • DB-350938
    • DTXCID10229048
    • MDL： MFCD00032965
    • Inchi： 1S/C14H7ClO4S/c15-20(18,19)8-5-6-11-12(7-8)14(17)10-4-2-1-3-9(10)13(11)16/h1-7H
    • InChI Key： UDFCHANCMRCOQT-UHFFFAOYSA-N
    • SMILES： ClS(C1C=CC2C(C3C=CC=CC=3C(C=2C=1)=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 305.97500
  • Monoisotopic Mass: 305.975
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 536
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 76.7Ų

Experimental Properties

  • Density: 1.567
  • Boiling Point: 514.3°Cat760mmHg
  • Flash Point: 264.8°C
  • Refractive Index: 1.663
  • PSA: 76.66000
  • LogP: 3.47030

2-Anthracenesulfonylchloride, 9,10-dihydro-9,10-dioxo- Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

2-Anthracenesulfonylchloride, 9,10-dihydro-9,10-dioxo- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A229000406-1g
9,10-Dioxo-9,10-dihydroanthracene-2-sulfonyl chloride
 2381-23-9 97%
1g
 $400.00 2023-09-02
SHENG KE LU SI SHENG WU JI SHU
sc-268472-10 mg
9,10-Dioxo-9,10-dihydroanthracene-2-sulfonyl chloride,
 2381-23-9
10mg
 ￥752.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-268472-10mg
9,10-Dioxo-9,10-dihydroanthracene-2-sulfonyl chloride,
 2381-23-9
10mg
 ￥752.00 2023-09-05
Cooke Chemical
M4808153-1g
9,10-DIOXO-9,10-DIHYDROANTHRACENE-2-SULFONYLCHLORIDE
 2381-23-9 95%
1g
 RMB 2400.00 2025-02-21
Cooke Chemical
M4808153-10g
9,10-DIOXO-9,10-DIHYDROANTHRACENE-2-SULFONYLCHLORIDE
 2381-23-9 95%
10g
 RMB 12800.00 2025-02-21
Aaron
AR00BE4S-1g
9，10-DIOXO-9，10-DIHYDROANTHRACENE-2-SULFONYL CHLORIDE
 2381-23-9 95%
1g
 $412.00 2025-02-12
Aaron
AR00BE4S-10g
9，10-DIOXO-9，10-DIHYDROANTHRACENE-2-SULFONYL CHLORIDE
 2381-23-9 95%
10g
 $2169.00 2025-02-12
1PlusChem
1P00BDWG-10g
9,10-DIOXO-9,10-DIHYDROANTHRACENE-2-SULFONYL CHLORIDE
 2381-23-9 95%
10g
 $1860.00 2024-05-22
1PlusChem
1P00BDWG-1g
9,10-DIOXO-9,10-DIHYDROANTHRACENE-2-SULFONYL CHLORIDE
 2381-23-9 95%
1g
 $356.00 2024-05-22
A2B Chem LLC
AF30432-250mg
9,10-Dioxo-9,10-dihydroanthracene-2-sulfonyl chloride
 2381-23-9 95%
250mg
 $441.00 2024-04-20

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